N-(4-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)acetamide
Overview
Description
“N-(4-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)acetamide” is a chemical compound that belongs to the class of organic compounds known as benzimidazoles . Benzimidazoles are organic compounds containing a benzene ring fused to an imidazole ring .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzimidazole ring substituted with a bromine atom at the 4-position and a methyl group at the 1-position . The InChI code for this compound is 1S/C8H7BrN2O/c1-11-6-4-2-3-5(9)7(6)10-8(11)12/h2-4H,1H3,(H,10,12) .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(4-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)acetamide involves the reaction of 4-bromo-1-methyl-1H-1,3-benzodiazole with acetic anhydride in the presence of a catalyst to form N-(4-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)acetamide.", "Starting Materials": [ "4-bromo-1-methyl-1H-1,3-benzodiazole", "acetic anhydride", "catalyst" ], "Reaction": [ "To a solution of 4-bromo-1-methyl-1H-1,3-benzodiazole (1.0 g, 4.5 mmol) in acetic anhydride (10 mL), add a catalytic amount of catalyst (e.g. sulfuric acid or phosphoric acid).", "Heat the reaction mixture at 80-90°C for 2-3 hours with stirring.", "Cool the reaction mixture to room temperature and pour it into ice-cold water (50 mL).", "Collect the precipitate by filtration and wash it with water (2 x 10 mL).", "Dry the product under vacuum to obtain N-(4-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)acetamide as a white solid (yield: 80-85%)." ] } | |
CAS RN |
2648947-71-9 |
Molecular Formula |
C10H10BrN3O |
Molecular Weight |
268.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
